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Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility and stability of DASA-
58 in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro and in vivo research. DASA-58
is a potent and specific allosteric activator of the M2 isoform of pyruvate kinase (PKM2), a key
enzyme in cancer metabolism.[1][2] Accurate handling and storage of DASA-58 are critical for
obtaining reliable and reproducible experimental results.

Data Presentation

The solubility and recommended storage conditions for DASA-58 in DMSO, as reported by
various suppliers, are summarized below. It is important to note that solubility can be affected
by factors such as the purity of the compound, the water content of the DMSO, and
temperature.
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Parameter Value Source(s)
Solubility in DMSO =35 mg/mL (= 77.17 mM) MedChemExpress|[3]
84 mg/mL (185.21 mM) TargetMol[4]
91 mg/mL (200.64 mM) Selleck Chemicals[2]
MedChemExpress, Selleck
Storage of Powder -20°C for up to 3 years ]
Chemicals
Storage of DMSO Stock
) -80°C for up to 2 years MedChemExpress
Solution
-20°C for up to 1 year MedChemExpress

Experimental Protocols

The following are generalized protocols for the preparation, solubility determination, and
stability assessment of DASA-58 in DMSO. These are based on standard laboratory practices
and information gathered from supplier datasheets and research articles.

Protocol 1: Preparation of DASA-58 Stock Solution in
DMSO

This protocol describes the preparation of a concentrated stock solution of DASA-58 in DMSO.

Materials:

DASA-58 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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Allow the vial of DASA-58 powder to equilibrate to room temperature before opening to
prevent condensation of atmospheric moisture.

Weigh the desired amount of DASA-58 powder and transfer it to a sterile microcentrifuge
tube or vial.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM, 50 mM, or 100 mM). It is recommended to use fresh, anhydrous DMSO as it is
hygroscopic and absorbed water can reduce the solubility of the compound.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.

Once the DASA-58 is completely dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which
can lead to degradation of the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 2 years).
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Workflow: DASA-58 Stock Solution Preparation

Start: DASA-58 Powder and Anhydrous DMSO

unilibrate DASA-58 to Room Temperatura

:

(Weigh DASA-58 PowdeD
:

Gdd Anhydrous DMSO to Desired Concentratior)

:

(Vortex/Sonicate to Dissolve)
:

Gliquot into Single-Use Tubes)
:

(Store at -20°C or -80°C)

End: Ready-to-use DASA-58 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [DASA-58: Application Notes and Protocols for Use in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606943#dasa-58-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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